Cas no 138768-70-4 (1-(5-Methyl-2,3,4,5-tetrahydro-1H-pyrido[2,3-b][1,4]diazepin-1-yl)ethan-1-one)

1-(5-Methyl-2,3,4,5-tetrahydro-1H-pyrido[2,3-b][1,4]diazepin-1-yl)ethan-1-one structure
138768-70-4 structure
Product name:1-(5-Methyl-2,3,4,5-tetrahydro-1H-pyrido[2,3-b][1,4]diazepin-1-yl)ethan-1-one
CAS No:138768-70-4
MF:C11H15N3O
MW:205.256
CID:2773465
PubChem ID:15731563

1-(5-Methyl-2,3,4,5-tetrahydro-1H-pyrido[2,3-b][1,4]diazepin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 138768-70-4
    • DTXSID50577595
    • SCHEMBL7020652
    • 1-(5-Methyl-2,3,4,5-tetrahydro-1H-pyrido[2,3-b][1,4]diazepin-1-yl)ethan-1-one
    • 1-acetyl-5-methyl-2,3,4,5-tetrahydro-1H-pyrido[2,3-b][1,4]diazepine
    • IMLCYQZQFUFZLN-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H15N3O/c1-9(15)14-8-4-7-13(2)11-10(14)5-3-6-12-11/h3,5-6H,4,7-8H2,1-2H3
    • InChI Key: IMLCYQZQFUFZLN-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 205.121512110Da
  • Monoisotopic Mass: 205.121512110Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 36.4Ų

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